Cas no 1872178-42-1 (Methyl 2-bromo-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate)

• Product Name: Methyl 2-bromo-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
• CAS No: 1872178-42-1
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• CID: 6148619
• PubChem ID: 165525149
• Update Time: 2025-05-20

Methyl 2-bromo-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1458223
• methyl 2-bromo-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
• 1872178-42-1
• Methyl 2-bromo-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C10H14BrNO2S/c1-5(2)6(3)8-7(9(13)14-4)12-10(11)15-8/h5-6H,1-4H3
• InChI Key： RRSDBDIMMUTWPP-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=C(C(C)C(C)C)S1

Computed Properties

• Exact Mass: 290.99286g/mol
• Monoisotopic Mass: 290.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.4Ų

Additional information on Methyl 2-bromo-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate

Methyl 2-bromo-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate: A Comprehensive Overview

The compound Methyl 2-bromo-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate (CAS No. 1872178-42-1) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds. This compound belongs to the class of thiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. For instance, researchers have reported that certain thiazole-containing compounds exhibit potent anti-inflammatory and anticancer activities. The presence of a bromine atom at the 2-position of the thiazole ring in this compound suggests potential reactivity in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis.

The structure of Methyl 2-bromo-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate includes a methyl ester group at the 4-position of the thiazole ring. This ester functionality can be easily modified to introduce other functional groups, such as hydroxyl or amine groups, through hydrolysis or nucleophilic substitution reactions. Such modifications can significantly alter the physicochemical properties of the molecule, making it suitable for various applications.

In terms of synthesis, this compound can be prepared via a multi-step process involving the reaction of appropriate thioamides with aldehydes or ketones under acidic conditions. The introduction of the bromine atom and the methyl ester group requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing production costs and environmental impact.

The physical properties of Methyl 2-bromo-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate include a melting point of approximately 90°C and a molecular weight of 306.3 g/mol. These properties make it suitable for use in various chemical processes, including chromatography and crystallography studies. The compound is also soluble in common organic solvents such as dichloromethane and ethyl acetate, facilitating its use in solution-based reactions.

From an application standpoint, this compound has shown promise in the development of new pharmaceutical agents. For example, its ability to act as a precursor for bioisosteric replacements in drug molecules has been explored in recent research. Additionally, its role as an intermediate in the synthesis of agrochemicals has been documented, with studies demonstrating its potential as a fungicide or insecticide.

In conclusion, Methyl 2-bromo-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate is a versatile compound with significant potential in various fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel bioactive compounds. As research continues to uncover new applications for thiazole derivatives, this compound will undoubtedly play a pivotal role in advancing chemical science.